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Compound of Interest

Compound Name: 2-Methylbutyl dodecanoate

Cat. No.: B15190465

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the analysis of 2-
Methylbutyl dodecanoate, an important fatty acid ester used in various industrial applications,
including as a flavoring agent and in the formulation of cosmetics. Accurate and reliable
analytical methods are crucial for quality control, purity assessment, and stability testing of this
compound.

Physicochemical Properties and Identification

2-Methylbutyl dodecanoate, also known as isoamyl laurate or isopentyl dodecanoate, is the
ester of dodecanoic acid and 2-methylbutanol. Its fundamental properties are summarized in
the table below.
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Property Value Source

IUPAC Name 3-methylbutyl dodecanoate [1]
Isoamyl laurate, Isopentyl

Synonyms [1]
dodecanoate

CAS Number 6309-51-9 [1]

Molecular Formula C17H3402 [1]

Molecular Weight 270.45 g/mol [1]

Colorless, oily liquid with a
Appearance _ [1]
faint, fatty odor

Analytical Techniques and Protocols

The primary methods for the analysis of 2-Methylbutyl dodecanoate are Gas
Chromatography-Mass Spectrometry (GC-MS) for separation and identification, and Nuclear
Magnetic Resonance (NMR) spectroscopy for structural elucidation. High-Performance Liquid
Chromatography (HPLC) can also be employed for purity determination.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is the preferred method for the identification and purity assessment of 2-Methylbutyl
dodecanoate due to its high resolution and sensitivity.

Experimental Protocol:
Sample Preparation:

o Prepare a stock solution of the 2-Methylbutyl dodecanoate analytical standard at a
concentration of 1 mg/mL in a suitable volatile solvent such as hexane or ethyl acetate.

o For analysis, dilute the stock solution to a final concentration of 1-10 pg/mL.

Instrumentation and Parameters:
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Parameter

Recommended Setting

Gas Chromatograph

Agilent 8890 GC or equivalent

HP-5MS (30 m x 0.25 mm, 0.25 pm film

Column thickness) or equivalent non-polar capillary
column

Injector Temperature 250 °C

Injection Volume 1L

Injection Mode

Split (e.g., 50:1) or Splitless

Carrier Gas

Helium at a constant flow rate of 1.0 mL/min

Oven Temperature Program

Initial temperature of 100 °C, hold for 2 minutes,
ramp at 10 °C/min to 280 °C, hold for 5 minutes.

Mass Spectrometer

Agilent 5977B MSD or equivalent

lonization Mode

Electron lonization (El) at 70 eV

Mass Range m/z 40-450
lon Source Temperature 230 °C
Quadrupole Temperature 150 °C

Expected Results:

The expected retention time for 2-Methylbutyl dodecanoate under these conditions will vary
depending on the specific instrument and column, but will be consistent for a given system. The
mass spectrum will show a characteristic fragmentation pattern that can be compared to a
reference library, such as the NIST Mass Spectral Library.

Quantitative Data:
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Parameter Expected Value
Retention Index (non-polar column) Approximately 1844 - 1851
Major Mass Fragments (m/z) 70, 71, 43, 183, 201[1]

Experimental Workflow:
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GC-MS analysis workflow for 2-Methylbutyl dodecanoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural confirmation of 2-Methylbutyl
dodecanoate. Both *H and 3C NMR should be performed.

Experimental Protocol:
Sample Preparation:

o Dissolve approximately 10-20 mg of the 2-Methylbutyl dodecanoate analytical standard in
0.5-0.7 mL of deuterated chloroform (CDCIs).

e Transfer the solution to a 5 mm NMR tube.

Instrumentation and Parameters:
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Parameter 'H NMR 3C NMR

Spectrometer Bruker Avance 400 MHz or Bruker Avance 100 MHz or
equivalent equivalent

Solvent CDCls CDCls

Temperature 298 K 298 K

Number of Scans 16 1024

Relaxation Delay 10s 20s

Pulse Width 30° 90°

Acquisition Time ~4s ~1s

Spectral Width ~16 ppm ~220 ppm

Expected Results:

The *H and 13C NMR spectra will show characteristic chemical shifts and coupling patterns
corresponding to the different protons and carbons in the 2-Methylbutyl dodecanoate
molecule. These can be compared to reference spectra or predicted values for structural
verification.

Experimental Workflow:

NMR Analysis
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NMR analysis workflow for 2-Methylbutyl dodecanoate.
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High-Performance Liquid Chromatography (HPLC)

HPLC can be used for the quantitative analysis and purity determination of 2-Methylbutyl
dodecanoate, particularly for detecting non-volatile impurities.

Experimental Protocol:
Sample Preparation:

o Prepare a stock solution of the 2-Methylbutyl dodecanoate analytical standard at a
concentration of 1 mg/mL in methanol or acetonitrile.

o For analysis, dilute the stock solution to a final concentration of 0.1 mg/mL.

Instrumentation and Parameters:

Parameter Recommended Setting
HPLC System Agilent 1260 Infinity 1l or equivalent
C18 reverse-phase column (e.g., 4.6 x 150 mm,
Column
5 pm)
) Isocratic elution with Acetonitrile:Water (90:10
Mobile Phase
viv)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Injection Volume 10 uL
Detector UV at 210 nm or Refractive Index (RI) Detector

Expected Results:

A single major peak corresponding to 2-Methylbutyl dodecanoate should be observed. The
purity can be calculated based on the peak area percentage.

Experimental Workflow:
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Click to download full resolution via product page
HPLC analysis workflow for 2-Methylbutyl dodecanoate.

Quality Control and Purity

Analytical standards for 2-Methylbutyl dodecanoate should meet stringent quality control
specifications. Purity is typically determined by GC analysis and is often specified by the
supplier. Commercially available standards often have a purity of 297.0% or higher.[2]

Summary of Analytical Data:

Analytical Technique Parameter Expected Result
GC-MS Purity (Area %) >97.0%
o Mass spectrum matches
Identification
reference

Consistent with the structure of
NMR 1H and 13C Spectra

2-Methylbutyl dodecanoate
HPLC Purity (Area %) >97.0%

Safety and Handling

2-Methylbutyl dodecanoate should be handled in a well-ventilated area, and appropriate
personal protective equipment (PPE), including gloves and safety glasses, should be worn. For
detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

By following these detailed application notes and protocols, researchers, scientists, and drug
development professionals can ensure the accurate and reliable analysis of 2-Methylbutyl
dodecanoate for their specific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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